Cas no 55614-10-3 (Tyr8 Substance P)

• Product Name: Tyr8 Substance P
• CAS No: 55614-10-3
• MF: C₆₃H₉₈N₁₈O₁₄S
• MW: 1363.62943220139
• CID: 374056
• Update Time: 2025-04-23

Tyr8 Substance P Chemical and Physical Properties

Names and Identifiers

• Substance P,8-L-tyrosine-
• (Tyr?)-SubstanceP
• (Tyr8)-Substance P
• [TYR8 ]-SUBSTANCE P
• [Tyr8] Substance P
• Arg-Pro-Lys-Pro-Gln-Gln-Phe-Tyr-Gly-Leu-Met-Nh2
• Substance P (free acid)
• L-Arg-L-Pro-L-Lys-L-Pro-L-Gln-L-Gln-L-Phe-L-Tyr-Gly-L-Leu-L-Met-NH2
• RPKPQQFYGLM-NH2
• substance PTyr8
• Tyr8 Substance P

• Inchi： 1S/C63H98N18O14S/c1-36(2)32-45(57(90)74-41(53(68)86)26-31-96-3)73-52(85)35-72-54(87)46(34-38-18-20-39(82)21-19-38)78-58(91)47(33-37-12-5-4-6-13-37)79-56(89)42(22-24-50(66)83)75-55(88)43(23-25-51(67)84)76-59(92)49-17-11-30-81(49)62(95)44(15-7-8-27-64)77-60(93)48-16-10-29-80(48)61(94)40(65)14-9-28-71-63(69)70/h4-6,12-13,18-21,36,40-49,82H,7-11,14-17,22-35,64-65H2,1-3H3,(H2,66,83)(H2,67,84)(H2,68,86)(H,72,87)(H,73,85)(H,74,90)(H,75,88)(H,76,92)(H,77,93)(H,78,91)(H,79,89)(H4,69,70,71)/t40-,41-,42-,43-,44-,45-,46-,47-,48-,49-/m0/s1
• InChI Key： MSKLWPIJUANGPO-CUZNLEPHSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC(CNC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(N)=O)NC([C@H](CCC(N)=O)NC([C@@H]1CCCN1C([C@H](CCCCN)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1362.72000
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 96
• Rotatable Bond Count: 53

Experimental Properties

• PSA: 562.16000
• LogP: 3.89970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents

Additional information on Tyr8 Substance P

Substance P, 8-L-Tyrosine: A Comprehensive Overview

Substance P, also known as SP, is a neuropeptide that plays a crucial role in various physiological and pathological processes. It is a member of the tachykinin family and is widely distributed in the central and peripheral nervous systems. The compound with CAS No 55614-10-3, specifically referred to as Substance P, 8-L-Tyrosine, is a synthetic analog of the naturally occurring Substance P. This analog has been extensively studied for its potential therapeutic applications in pain management, inflammation, and neurological disorders.

The structure of Substance P consists of an amino acid sequence that includes tyrosine at the 8th position, which is critical for its biological activity. The substitution of tyrosine in this position has been shown to influence the peptide's stability, bioavailability, and receptor binding affinity. Recent studies have demonstrated that Substance P, 8-L-Tyrosine exhibits enhanced pharmacokinetic properties compared to the native peptide, making it a promising candidate for drug development.

In terms of biological functions, Substance P is known to activate the neurokinin receptor 1 (NK1R), which is involved in pain signaling, inflammation, and neuroprotection. The modified version, Substance P, 8-L-Tyrosine, has been found to selectively target NK1R with higher efficacy and reduced off-target effects. This selectivity is particularly advantageous in therapeutic settings where minimizing side effects is essential.

Recent advancements in peptide chemistry have enabled the synthesis of more stable and potent analogs of Substance P. For instance, researchers have explored the use of D-amino acids or other modifications to improve the peptide's resistance to enzymatic degradation. These innovations have paved the way for the development of long-acting formulations of Substance P, 8-L-Tyrosine, which could be administered less frequently while maintaining therapeutic efficacy.

The application of Substance P in clinical settings has been a topic of extensive research. Studies have shown that it can be used as an analgesic agent in chronic pain conditions such as neuropathic pain and inflammatory arthritis. Additionally, its role in modulating immune responses has led to investigations into its potential use in autoimmune diseases and cancer therapy.

In conclusion, Substance P, 8-L-Tyrosine, with CAS No 55614-10-3, represents a significant advancement in peptide drug development. Its unique structure and enhanced pharmacological properties make it a valuable tool in addressing various medical challenges. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in future healthcare solutions.